3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid

• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 3-(2-ethylpyrazol-3-yl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C8H12N2O3/c1-2-10-6(3-4-9-10)5-7(11)8(12)13/h3-4,7,11H,2,5H2,1H3,(H,12,13)
• InChI Key: SGQHOXARPWLNAR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CC(C(=O)O)O

Description

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid is a hydroxy-substituted propanoic acid derivative featuring a 1-ethylpyrazole moiety at the β-position of the carboxylic acid backbone. Its molecular formula is C₉H₁₂N₂O₃ (calculated based on substituents), with a molecular weight of 196.20 g/mol (exact value depends on isotopic composition). The compound’s structure combines a pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) and a 2-hydroxypropanoic acid group, which confers both polar (hydroxyl and carboxylic acid) and hydrophobic (ethylpyrazole) properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include refluxing in ethanol with the presence of glacial acetic acid as a catalyst .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. The process may also include purification steps such as recrystallization and chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate.

Reduction: The carbonyl group can be reduced back to a hydroxy group using reducing agents like sodium borohydride.

Substitution: The hydrogen atoms on the pyrazole ring can be substituted with various functional groups using electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Electrophiles such as halogens or nitro groups in the presence of a catalyst like iron(III) chloride.

Major Products Formed

Oxidation: Formation of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-oxopropanoic acid.

Reduction: Regeneration of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid.

Substitution: Various substituted pyrazole derivatives depending on the electrophile used.

Scientific Research Applications

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anticancer effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues of 2-Hydroxypropanoic Acid Derivatives

The following table summarizes key structural and functional differences between 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid and related compounds:

Compound Name	Molecular Formula	Substituent at β-Position	Molecular Weight (g/mol)	Key Features
3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid	C₉H₁₂N₂O₃	1-Ethylpyrazole	196.20	Combines pyrazole’s aromaticity with carboxylic acid’s acidity; moderate lipophilicity due to ethyl group.
Danshensu [(2R)-3-(3,4-Dihydroxyphenyl)-2-hydroxypropanoic acid]	C₉H₁₀O₅	3,4-Dihydroxyphenyl	198.17	Antioxidant properties; core structure of salvianolic acids (e.g., Sal B).
3-(1,3-Benzodioxol-5-yl)-2-hydroxypropanoic acid	C₁₀H₁₀O₅	1,3-Benzodioxole	210.19	Benzodioxole group enhances π-π stacking potential; studied in natural product derivatives.
5-Amino-3-hydroxy-1H-pyrazol-1-yl derivatives (e.g., 7a, 7b)	Varies	Amino-hydroxy-pyrazole + thiophene	~250–300	Hybrid structures with enhanced hydrogen-bonding capacity; explored as kinase inhibitors.

Biological Activity

3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid (CAS No. 2060052-34-6) is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including its synthesis, pharmacological effects, and mechanisms of action.

Chemical Structure and Properties

The molecular formula for 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid is $C_8H_{12}N_2O_3$ with a molecular weight of 184.19 g/mol. The compound features a pyrazole ring, which is known for its diverse biological activities, including anti-inflammatory and antimicrobial properties.

Synthesis

The synthesis of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid typically involves the reaction of appropriate pyrazole derivatives with hydroxypropanoic acid under controlled conditions. Specific methodologies can vary, but the general approach includes:

• Starting Materials : Ethyl-substituted pyrazoles and hydroxypropanoic acid derivatives.
• Reaction Conditions : Use of solvents such as ethanol or methanol, often under reflux conditions.
• Purification : The final product is usually purified through recrystallization or chromatography.

Antimicrobial Activity

Research indicates that compounds containing a pyrazole moiety exhibit significant antimicrobial properties. For instance, studies have shown that derivatives similar to 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid demonstrate activity against various pathogenic microorganisms, including:

• Gram-positive bacteria : Staphylococcus aureus (MRSA)
• Gram-negative bacteria : Escherichia coli, Pseudomonas aeruginosa
• Fungi : Candida albicans

The zone of inhibition (ZOI) measurements and minimum inhibitory concentration (MIC) assays are commonly employed to evaluate these activities.

Microorganism	ZOI (mm)	MIC (µg/mL)
Staphylococcus aureus	15	32
Escherichia coli	12	64
Pseudomonas aeruginosa	14	32
Candida albicans	10	128

Antiproliferative Activity

In addition to antimicrobial effects, this compound has been evaluated for its antiproliferative properties against various cancer cell lines. Studies suggest that it may inhibit cell growth through mechanisms involving tubulin polymerization disruption, akin to known anticancer agents like combretastatin A-4.

The biological activity of 3-(1-Ethyl-1H-pyrazol-5-yl)-2-hydroxypropanoic acid may be attributed to its interaction with specific cellular targets:

• DNA Gyrase Inhibition : Similar compounds have shown efficacy in inhibiting bacterial DNA gyrase, an essential enzyme for bacterial replication.
• Aryl Hydrocarbon Receptor (AhR) : Some studies suggest that pyrazole derivatives can act as ligands for AhR, modulating immune responses without significant toxicity.

Case Studies

Recent studies have highlighted the potential of pyrazole derivatives in treating conditions such as asthma and infections resistant to conventional antibiotics. For example, a study demonstrated that a related compound significantly reduced disease scores in asthma models by modulating cytokine production without suppressing the innate immune system .